Cas no 1212974-88-3 ((1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE)

• Product Name: (1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE
• CAS No: 1212974-88-3
• MF: C₁₈H₁₇N
• MW: 247.334284543991
• CID: 5595546
• PubChem ID: 145708248
• Update Time: 2025-10-22

(1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE
• 2-Anthracenemethanamine, α-cyclopropyl-, (αS)-
• 1212974-88-3
• N13905

• Inchi： 1S/C18H17N/c19-11-15-10-18(15)16-7-3-6-14-8-12-4-1-2-5-13(12)9-17(14)16/h1-9,15,18H,10-11,19H2/t15-,18?/m1/s1
• InChI Key： WBZIXXJDHQDLRM-NNJIEVJOSA-N
• SMILES： NC[C@H]1CC1C1=C2C(C=C3C(=C2)C=CC=C3)=CC=C1

Computed Properties

• Exact Mass: 247.136099547g/mol
• Monoisotopic Mass: 247.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 440.1±14.0 °C(Predicted)
• pka: 9.29±0.30(Predicted)